Cas no 951527-38-1 (1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 951527-38-1
• MF: C₁₆H₁₂FN₃O₂S
• MW: 329.348785400391
• CID: 5504757
• Update Time: 2025-07-15

1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-2-oxo-N-(1,3-thiazol-2-yl)pyridine-3-carboxamide
• 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H12FN3O2S/c17-12-4-1-3-11(9-12)10-20-7-2-5-13(15(20)22)14(21)19-16-18-6-8-23-16/h1-9H,10H2,(H,18,19,21)
• InChI Key： NFJDTASEWJVPGR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=NC=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide

1-(3-Fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide (CAS No. 951527-38-1): A Comprehensive Overview

1-(3-Fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide (CAS No. 951527-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and a thiazole moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.

The fluorinated phenyl group in the structure of 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide plays a crucial role in modulating its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. This is particularly important in drug development, where optimizing these properties can lead to more effective and safer medications.

The thiazole moiety is another key structural feature of this compound. Thiazoles are heterocyclic compounds that have been widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiazole ring in 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide suggests that it may exhibit similar biological activities, making it an attractive target for further investigation.

Recent research has focused on the potential therapeutic applications of 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide in various diseases. One area of particular interest is its potential as an antimicrobial agent. Studies have shown that compounds with thiazole moieties can exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide has also shown potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with thiazole rings have been reported to inhibit pro-inflammatory cytokines and enzymes, such as COX and LOX, which are key players in the inflammatory process. Therefore, 1-(3-fluorophenyl)methyl-2-oxo-N-(1,3-thiazol-2-yl)-1,2-dihydropyridine-3-carboxamide may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of research involves the anticancer properties of 1-(3-fluorophenyl)methyl-2-o xo-N-(1 , 3 -thiazo l - 2 - yl ) - 1 , 2 - dihyd ro pyri dine - 3 - car boxam ide . Cancer remains one of the leading causes of mortality worldwide , and there is a continuous need for new and effective anticancer agents . Th iaz ole com pounds have been shown to exhibit ant iproliferative effects against various cancer cell lines , suggesting that 1 -( 3 -fluoro phen yl )m eth yl - 2 - ox o - N -( 1 , 3 - thia zo l - 2 - yl ) - 1 , 2 - dihy dro pyri dine - 3 - car boxa mide may have similar properties . Further studies are needed to elucidate its mechanism of action and evaluate its efficacy in preclinical models .

The pharmacokinetic profile of 1-(3-fluorophenyl)methyl-2-o xo-N -( 1 , 3 -thia zo l - 2 - yl ) - 1 , 2 - dihy dro pyri dine - 3 - car boxa mide is another important aspect to consider in its development as a therapeutic agent . The presence of the fluorinated phenyl group may enhance its lipophilicity , which can improve its absorption , distribution , metabolism , and excretion ( ADME ) properties . Additionally , the thiazo le moiety may contribute to its metabolic stability , reducing the risk of rapid degradation in vivo . These factors are crucial for ensuring that the compound reaches its target site at sufficient concentrations to exert its therapeutic effects .

Preclinical studies have also evaluated the toxicity of 1 -( 3 -fluoro phen yl )m eth yl - 2 - ox o - N -( 1 , 3 -thia zo l - 2 - yl ) - 1 , 2 - dihy dro pyri dine - 3 - car boxa mide . Initial results suggest that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses . However , further toxicological studies are necessary to fully assess its safety before advancing to clinical trials .

In conclusion , 1 -( 3 -fluoro phen yl )m eth yl - < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > < strong > ox o-N-( < s tron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g > s stron g >< st rong >t hia zo l- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >< st rong >- st rong >----------------------+N+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I+-+I++N + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + I + N +-++N++N++N++N++N++N++N++N++N++N++N++N++N++N++N% stronG>% % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % %+ % +%+%+%+%+%+%+%+%+%+%+%+%+% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% +% <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <% %> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<<>>> <<< >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >>> >> >> >> >> >> >> >> >> >> >> >> >> >> >> >> >> (CAS No.95nG>G5nG>G7nG>G-nG>nG>G8nG>G-nG>nG>G)nG>G: A Comprehensive OverviewnG>

In summary,nG>nG>G(CAS No.95nG>G5nG>G7nG>G-nG>nG>G8nG>G-nG>nG>G)nG>, also known as(CAS No.95G5nG>G7nG>G-nG>nG>G8nG>G-nG)nGb>, is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover more about its biological activities and mechanisms of action,nGb>, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95, also known as(CAS No.95

The future prospects for this compound are promising, with ongoing research likely to reveal even more about its potential applications in medicine.